Cas no 353777-78-3 ((4-Methoxybenzyl)(2-methoxy-1-methylethyl)amine)

• Product Name: (4-Methoxybenzyl)(2-methoxy-1-methylethyl)amine
• CAS No: 353777-78-3
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD00981067
• CID: 1070529
• PubChem ID: 2851214
• Update Time: 2025-04-20

(4-Methoxybenzyl)(2-methoxy-1-methylethyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-N-(4-methoxybenzyl)propan-2-amine
• (4-Methoxy-benzyl)-(2-methoxy-1-methyl-ethyl)-amine
• 1-methoxy-N-[(4-methoxyphenyl)methyl]propan-2-amine
• (2-methoxy-isopropyl)[(4-methoxyphenyl)methyl]amine
• N-(4-methoxyphenyl)methyl-N-(2-methoxy-1-methylethyl)amine
• MFCD00981067
• CS-0276205
• SB78434
• [(4-methoxyphenyl)methyl](1-methoxypropan-2-yl)amine
• DTXSID80386031
• BIM-0023376.P001
• CCG-10689
• N-(4-METHOXYBENZYL)-N-(2-METHOXY-1-METHYLETHYL)AMINE
• CBMicro_023401
• Oprea1_239481
• EN300-32720
• BS-37536
• (4-METHOXYBENZYL)(2-METHOXY-1-METHYLETHYL)AMINE
• AKOS000230736
• Oprea1_557735
• 353777-78-3
• AB00088171-01
• AKOS017273201
• STK145939
• (4-Methoxybenzyl)(2-methoxy-1-methylethyl)amine

• MDL： MFCD00981067
• Inchi： 1S/C12H19NO2/c1-10(9-14-2)13-8-11-4-6-12(15-3)7-5-11/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： HTVSIOIPGZGDQI-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 288.5°C at 760 mmHg
• Flash Point: 120.2°C
• Refractive Index: 1.495
• PSA: 30.49000
• LogP: 2.21060

(4-Methoxybenzyl)(2-methoxy-1-methylethyl)amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT